3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 3-hydroxy-3-[2-oxo-2-(4-propan-2-ylphenyl)ethyl]-1-propylindol-2-one
• InChI: InChI=1S/C22H25NO3/c1-4-13-23-19-8-6-5-7-18(19)22(26,21(23)25)14-20(24)17-11-9-16(10-12-17)15(2)3/h5-12,15,26H,4,13-14H2,1-3H3
• InChI Key: AEYZZIZNISPVTA-UHFFFAOYSA-N
• SMILES: CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(C=C3)C(C)C)O

Description

3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one is a chemical compound that belongs to the class of indolinone derivatives. It has been the subject of extensive research due to its potential applications in various scientific fields.

Mechanism of Action

The mechanism of action of 3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one is not fully understood. However, studies have suggested that the compound exerts its effects by modulating various signaling pathways involved in cell growth and survival. It has been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is commonly dysregulated in cancer cells. In addition, the compound has been shown to activate the p38 MAPK signaling pathway, which is involved in the regulation of cell differentiation and apoptosis.
Biochemical and Physiological Effects
Studies have shown that 3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are involved in the cleavage of various cellular proteins. In addition, the compound has been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one in lab experiments is its potent anticancer activity. This makes it a promising compound for the development of novel anticancer drugs. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one. One direction is to further elucidate the mechanism of action of the compound, particularly with regard to its effects on various signaling pathways. Another direction is to investigate the potential of the compound for use in combination with other anticancer agents to enhance its therapeutic efficacy. Finally, there is a need to investigate the pharmacokinetics and toxicity of the compound in animal models to assess its potential for clinical use.
Conclusion
In conclusion, 3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one is a promising compound with potential applications in various scientific fields, particularly in the development of novel anticancer drugs. Its potent anticancer activity, coupled with its ability to modulate various signaling pathways involved in cell growth and survival, make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action, pharmacokinetics, and toxicity in animal models.

Synthesis Methods

The synthesis of 3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one involves the reaction between 4-isopropylbenzoyl chloride and 3-hydroxy-1-propylindole in the presence of a base such as sodium hydroxide. The resulting product is then treated with acetic anhydride to yield the final compound. This method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1-propyl-1,3-dihydro-2H-indol-2-one has been studied extensively for its potential applications in various scientific fields. One of the most promising areas of research is its use as a potential anticancer agent. Studies have shown that the compound has potent antiproliferative activity against various cancer cell lines, including breast, colon, and lung cancer cells. It has been suggested that the compound exerts its anticancer activity by inducing apoptosis and inhibiting cell cycle progression.